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Compound Name: 2-Bromo-4-methylbenzylamine

CAS No.: 865718-75-8

Cat. No.: B1440677

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 2-Bromo-4-methylbenzylamine (CAS No.

865718-75-8), a substituted benzylamine intermediate with potential applications in medicinal

chemistry and materials science.[1] Due to the limited availability of direct experimental data for

this specific compound, this guide synthesizes information from established chemical principles

and data from closely related analogues to provide a robust working knowledge base. The

guide covers physicochemical properties, a proposed two-step synthetic pathway including a

detailed experimental protocol, predicted spectroscopic characteristics, potential applications in

drug discovery, and comprehensive safety and handling information. This document is intended

to serve as a foundational resource for researchers looking to synthesize, characterize, and

utilize 2-Bromo-4-methylbenzylamine in their work.

Introduction and Chemical Identity
2-Bromo-4-methylbenzylamine is an organic compound featuring a benzene ring substituted

with a bromine atom, a methyl group, and an aminomethyl group. The unique positioning of
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these functional groups—the bromine at position 2, the methyl group at position 4, and the

aminomethyl group at position 1—creates a specific electronic and steric profile that makes it

an intriguing building block for more complex molecules. Halogenated and alkylated

benzylamines are valuable intermediates in the synthesis of a wide range of biologically active

compounds and functional materials. The primary amine group offers a reactive handle for

derivatization, while the bromo- and methyl-substituted aromatic ring provides a scaffold that

can be further modified or can influence the pharmacological properties of a final compound.

Table 1: Physicochemical Properties of 2-Bromo-4-
methylbenzylamine

Property Value Source

CAS Number 865718-75-8 [1]

Molecular Formula C₈H₁₀BrN Calculated

Molecular Weight 200.08 g/mol Calculated

Appearance
Expected to be a liquid or low-

melting solid
Inferred

Boiling Point Not available -

Melting Point Not available -

Solubility
Expected to be soluble in

common organic solvents
Inferred

Proposed Synthesis Pathway and Experimental
Protocol
A direct, published synthesis for 2-Bromo-4-methylbenzylamine is not readily available in the

literature. However, a reliable and logical two-step synthesis can be proposed, starting from the

commercially available 2-bromo-4-methylaniline. The pathway involves the conversion of the

aniline to the corresponding benzaldehyde, followed by reductive amination to yield the target

benzylamine.
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Diagram 1: Proposed Synthesis of 2-Bromo-4-
methylbenzylamine

Proposed Synthesis of 2-Bromo-4-methylbenzylamine

2-Bromo-4-methylaniline

Diazonium Salt Intermediate

1. NaNO₂, HCl
2. HCHO/CuSO₄

2-Bromo-4-methylbenzaldehyde

Beech Reaction

Imine Intermediate

NH₃, MeOH

2-Bromo-4-methylbenzylamine

NaBH₄ (Reduction)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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